Calp2 tfa

• Molecular Formula: C70H105F3N14O15S
• Molecular Weight: 1471.7 g/mol
• InChI: InChI=1S/C68H104N14O13S.C2HF3O2/c1-40(2)55(71)64(90)76-47(29-19-21-32-69)60(86)78-50(35-44-23-13-10-14-24-44)59(85)72-39-54(84)80-56(41(3)4)65(91)73-38-53(83)74-51(36-45-25-15-11-16-26-45)63(89)75-48(30-20-22-33-70)61(87)81-57(42(5)6)66(92)77-49(31-34-96-9)62(88)82-58(43(7)8)67(93)79-52(68(94)95)37-46-27-17-12-18-28-46;3-2(4,5)1(6)7/h10-18,23-28,40-43,47-52,55-58H,19-22,29-39,69-71H2,1-9H3,(H,72,85)(H,73,91)(H,74,83)(H,75,89)(H,76,90)(H,77,92)(H,78,86)(H,79,93)(H,80,84)(H,81,87)(H,82,88)(H,94,95);(H,6,7)/t47-,48-,49-,50-,51-,52-,55-,56-,57-,58-;/m0./s1
• InChIKey: FYNINCZDYRWAEK-XPTAUIHPSA-N

Calp2 TFA – Definition, Class & Core Affinity Profile for Research Procurement

Calp2 TFA (CALP2 trifluoroacetate salt) is a synthetic 12‑residue calcium‑like peptide (sequence VKFGVGFKVMVF) that functions as a calmodulin (CaM) antagonist [2]. It binds with high affinity to the CaM EF‑hand/Ca²⁺‑binding site, exhibiting a dissociation constant (Kd) of 7.9 µM [1], and inhibits CaM‑dependent phosphodiesterase activity while raising intracellular Ca²⁺ concentrations [2]. The compound is supplied as a trifluoroacetate salt, which enhances solubility and handling characteristics relative to the free‑base form [3].

Calmodulin (CaM) antagonist peptide – reported high affinity to EF-hand/Ca²⁺ binding site

Supplied as trifluoroacetate salt to enhance solubility and handling

Designed for CaM-dependent phosphodiesterase inhibition and Ca²⁺ signaling studies

• [1] Villain, M., Jackson, P. L., Manion, M. K., Dong, W.-J., Su, Z., Fassina, G., Johnson, T. M., Sakai, T. T., Krishna, N. R., & Blalock, J. E. (2000). De Novo Design of Peptides Targeted to the EF Hands of Calmodulin. Journal of Biological Chemistry, 275(4), 2676–2685. View Source
• [2] Houtman, R., Ten Broeke, R., Blalock, J. E., Villain, M., Koster, A. S., & Nijkamp, F. P. (2001). Attenuation of very late antigen‑5‑mediated adhesion of bone marrow‑derived mast cells to fibronectin by peptides with inverted hydropathy to EF‑hands. Journal of Immunology, 166(2), 861–867. View Source
• [3] MedChemExpress. CALP2 TFA product datasheet. Retrieved April 2026. View Source

Calp2 TFA – Why In‑Class Calmodulin‑Targeting Peptides Cannot Be Freely Substituted

Although several calcium‑like peptides (CALP1, CALP3, CALP4) share a common EF‑hand‑targeting design, they display divergent binding affinities, functional modalities, and target selectivity. CALP1 acts as a calmodulin agonist (Kd 88 µM), whereas Calp2 TFA is an antagonist with 11‑fold higher affinity (Kd 7.9 µM) [1]. Moreover, only Calp2 TFA inhibits calmodulin‑independent Mn²⁺‑induced adhesion, a mechanism inaccessible to CALP1 [2]. These quantitative and qualitative differences mean that substituting one peptide for another can invert the biological outcome, making direct procurement of the validated analogue critical for reproducible research.

Calp2 TFA (Target)

Calmodulin antagonist; reported 11‑fold higher binding affinity

CALP1 (Substitute)

Calmodulin agonist with substantially lower affinity; opposite functional response on PDE

Inhibits Mn²⁺‑induced, calmodulin‑independent adhesion

No effect on this pathway – exclusively active only for Calp2 TFA

Cell‑type‑selective activator of alveolar macrophages (unique among CALP peptides)

Not validated in respiratory burst assays; data unavailable

• [1] Villain, M., et al. (2000). De Novo Design of Peptides Targeted to the EF Hands of Calmodulin. J. Biol. Chem., 275(4), 2676–2685. View Source
• [2] Houtman, R., et al. (2001). Attenuation of very late antigen‑5‑mediated adhesion of bone marrow‑derived mast cells to fibronectin by peptides with inverted hydropathy to EF‑hands. J. Immunol., 166(2), 861–867. View Source

Calp2 TFA – Quantitative Head‑to‑Head Evidence Against Closest Peptide Analogues

Calp2 TFA vs. CALP1 – 11‑Fold Higher Binding Affinity for Calmodulin

Calp2 TFA binds calmodulin with a Kd of 7.9 µM, whereas the closest structural analogue CALP1 exhibits a Kd of 88 µM [1]. The 11‑fold affinity advantage originates from an optimized inverted hydropathic profile targeting EF‑hand motif 4 of human CaM [1].

CaM Binding Affinity

Head‑to‑head

Kd 7.9 µM vs. 88 µM (CALP1)

11‑fold higher affinity; supports lower working concentrations in cell assays

SPR on biotin‑CaM; buffer: MOPS, NaCl, Tween 20, Chelex‑100 treated

Evidence Dimension	Calmodulin binding affinity (Kd)
Target Compound Data	7.9 µM (Calp2 TFA)
Comparator Or Baseline	88 µM (CALP1)
Quantified Difference	11‑fold higher affinity
Conditions	Surface plasmon resonance (IAsys), biotin‑labeled CaM immobilized on carboxymethylated dextran cuvette; buffer: 20 mM MOPS, 150 mM NaCl, pH 7.4, 0.05% Tween 20, Chelex‑100 treated [1].

Why This Matters

Higher affinity enables robust target engagement at lower working concentrations, reducing peptide consumption and off‑target potential in cell‑based assays.

• [1] Villain, M., et al. (2000). De Novo Design of Peptides Targeted to the EF Hands of Calmodulin. J. Biol. Chem., 275(4), 2676–2685. View Source

Calp2 TFA vs. CALP1 – Functional Antagonism vs. Agonism at Calmodulin

Calp2 TFA inhibits CaM‑dependent phosphodiesterase (PDE) activity, whereas CALP1 activates PDE in the presence of CaM and absence of Ca²⁺ [1]. This functional inversion means the two peptides cannot be interchanged for studies probing CaM‑driven cyclic nucleotide hydrolysis.

Functional Effect on PDE

Head‑to‑head

Inhibition (Calp2 TFA) vs. Activation (CALP1)

Antagonist/agonist inversion; procurement of Calp2 TFA is essential for suppressing PDE signaling

CaM‑dependent PDE assay; Ca²⁺‑free conditions

Evidence Dimension	Effect on CaM‑dependent phosphodiesterase
Target Compound Data	Inhibition of PDE activity
Comparator Or Baseline	Activation of PDE (CALP1)
Quantified Difference	Qualitative functional inversion (antagonist vs. agonist)
Conditions	CaM‑dependent PDE assay; peptide concentrations in micromolar range; Ca²⁺‑free conditions [1].

Why This Matters

Procurement of the antagonist (Calp2 TFA) is essential when experimental design requires suppression of CaM‑PDE signaling; inadvertent use of the agonist CALP1 yields the opposite cellular response.

• [1] Houtman, R., et al. (2001). Attenuation of very late antigen‑5‑mediated adhesion of bone marrow‑derived mast cells to fibronectin by peptides with inverted hydropathy to EF‑hands. J. Immunol., 166(2), 861–867. View Source

Calp2 TFA Exclusively Inhibits Calmodulin‑Independent Adhesion – Absent in CALP1

In bone marrow‑derived mast cells, Calp2 TFA inhibits Mn²⁺‑induced, calmodulin‑independent adhesion to fibronectin, likely by targeting the VLA‑5 integrin extracellularly. CALP1 has no effect on this pathway [1]. Additionally, Calp2 TFA more potently inhibits FcεRI‑induced, calmodulin‑dependent adhesion than CALP1 [1].

Mn²⁺‑Induced Adhesion

Head‑to‑head

Active inhibition by Calp2 TFA; CALP1 shows 0% inhibition

Exclusive inhibition of calmodulin‑independent adhesion expands utility to integrin studies

Mast cells on fibronectin, Mn²⁺ 0.5 mM; peptide 1–100 µM

Evidence Dimension	Inhibition of Mn²⁺‑induced (calmodulin‑independent) adhesion
Target Compound Data	Active – inhibits adhesion
Comparator Or Baseline	Inactive – CALP1 does not inhibit
Quantified Difference	Exclusive activity; CALP1 shows 0% inhibition under identical conditions
Conditions	Bone marrow‑derived mast cells adhered to fibronectin; Mn²⁺ (0.5 mM) stimulation; peptide concentrations 1–100 µM [1].

Why This Matters

This unique activity expands the utility of Calp2 TFA into integrin‑mediated adhesion research, a capability not offered by any other CALP‑series peptide.

• [1] Houtman, R., et al. (2001). Attenuation of very late antigen‑5‑mediated adhesion of bone marrow‑derived mast cells to fibronectin by peptides with inverted hydropathy to EF‑hands. J. Immunol., 166(2), 861–867. View Source

Calp2 TFA is a Strong, Cell‑Type‑Selective Activator of Alveolar Macrophages

Calp2 TFA induces a dramatic production of superoxide by alveolar macrophages, whereas it is only a mild activator of neutrophils and does not induce radical production by eosinophils [1]. The superoxide production is blocked by the NADPH‑oxidase inhibitor DPI and the CaM antagonist W7 [1]. Comparative data for CALP1 in this assay system are not available (class‑level inference).

Alveolar Macrophage Activation

Class‑level

Strong superoxide induction in alveolar macrophages; mild neutrophil activation

Unique cell‑type selectivity among CALP peptides; CALP1 data absent

Cytochrome c reduction assay; blocked by DPI and W7; requires independent replication

Evidence Dimension	Superoxide production in primary phagocytes
Target Compound Data	Strong activation of alveolar macrophages; mild neutrophil activation; no eosinophil activation
Comparator Or Baseline	CALP1 – no published data in alveolar macrophage superoxide assay
Quantified Difference	Cell‑type selectivity profile unique to Calp2 TFA among CALP peptides (inference based on published CALP2‑specific studies)
Conditions	Primary human alveolar macrophages, neutrophils, eosinophils; superoxide measured by cytochrome c reduction; Calp2 TFA 10–50 µM [1].

Why This Matters

Researchers studying respiratory burst or macrophage‑driven inflammation require Calp2 TFA specifically; no other CALP peptide is validated for this application.

• [1] Ten Broeke, R., Brand, P. L. P., Houtman, R., de Vos, A. F., van der Zee, E. A., de Haan, A., ... & Nijkamp, F. P. (2004). Specific modulation of calmodulin activity induces a dramatic production of superoxide by alveolar macrophages. Laboratory Investigation, 84(1), 29–40. View Source

Calp2 TFA – Highest‑Impact Research Application Scenarios Driven by Evidence

Calmodulin‑Dependent vs. Independent Integrin Adhesion Dissection

Calp2 TFA uniquely inhibits both FcεRI‑dependent (calmodulin‑dependent) and Mn²⁺‑induced (calmodulin‑independent) adhesion of mast cells to fibronectin [1]. Researchers studying VLA‑5 integrin regulation or mast cell trafficking can use Calp2 TFA as a dual‑pathway inhibitor, a capability not shared by CALP1 [1].

Alveolar Macrophage Respiratory Burst Studies

Calp2 TFA is a potent, cell‑type‑specific activator of superoxide production in alveolar macrophages [2]. Its selectivity (weak effect on neutrophils, no effect on eosinophils) makes it the reagent of choice for dissecting macrophage‑specific NADPH‑oxidase signaling in pulmonary inflammation models [2].

Calmodulin Antagonist Pharmacology with Defined Binding Site Specificity

With a Kd of 7.9 µM targeting EF‑hand motif 4 of human CaM [3], Calp2 TFA offers a defined molecular interaction for structure‑activity relationship studies. It serves as a reference antagonist for benchmarking small‑molecule CaM inhibitors or for mutagenesis studies probing EF‑hand function [3].

Application

Selection Property

Validation Focus

Integrin adhesion pathway dissection

Dual‑pathway (calmodulin‑dependent/independent) adhesion inhibitor

VLA‑5 and Mn²⁺‑induced adhesion endpoints; mast cell trafficking models

Alveolar macrophage respiratory burst research

Cell‑type‑selective superoxide inducer with defined macrophage specificity

NADPH‑oxidase signaling and superoxide endpoints; pulmonary inflammation models

Calmodulin antagonist SAR / EF‑hand mutagenesis studies

Defined binding site (EF‑hand motif 4) interaction profile

Binding affinity and functional antagonism benchmarking; CaM inhibitor reference

• [1] Houtman, R., et al. (2001). Attenuation of very late antigen‑5‑mediated adhesion of bone marrow‑derived mast cells to fibronectin by peptides with inverted hydropathy to EF‑hands. J. Immunol., 166(2), 861–867. View Source
• [2] Ten Broeke, R., et al. (2004). Specific modulation of calmodulin activity induces a dramatic production of superoxide by alveolar macrophages. Lab. Invest., 84(1), 29–40. View Source
• [3] Villain, M., et al. (2000). De Novo Design of Peptides Targeted to the EF Hands of Calmodulin. J. Biol. Chem., 275(4), 2676–2685. View Source